Cas no 2137720-55-7 (Sodium 2-methyloxane-4-sulfinate)

• Product Name: Sodium 2-methyloxane-4-sulfinate
• CAS No: 2137720-55-7
• MF: C₆H₁₁NaO₃S
• MW: 186.204511880875
• CID: 6349541
• PubChem ID: 165449789
• Update Time: 2025-10-31

Sodium 2-methyloxane-4-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 2-methyloxane-4-sulfinate
• 2137720-55-7
• EN300-723791
• Sodium 2-methyloxane-4-sulfinate

• Inchi： 1S/C6H12O3S.Na/c1-5-4-6(10(7)8)2-3-9-5;/h5-6H,2-4H2,1H3,(H,7,8);/q;+1/p-1
• InChI Key： GQYVPCHCJRCFRG-UHFFFAOYSA-M
• SMILES： S(C1CCOC(C)C1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 186.03265966g/mol
• Monoisotopic Mass: 186.03265966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.6Ų

Additional information on Sodium 2-methyloxane-4-sulfinate

Introduction to Sodium 2-methyloxane-4-sulfinate (CAS No. 2137720-55-7)

Sodium 2-methyloxane-4-sulfinate (CAS No. 2137720-55-7) is a specialized chemical compound that has garnered significant attention in the field of pharmaceuticals and biochemical research. This compound, characterized by its unique sulfinate functional group and methyl substitution, exhibits a range of properties that make it valuable for various applications, particularly in drug development and molecular biology.

The chemical structure of Sodium 2-methyloxane-4-sulfinate consists of an oxane ring substituted with a methyl group at the 2-position and a sulfinate group at the 4-position. This arrangement imparts specific reactivity and solubility characteristics, making it a versatile intermediate in synthetic chemistry. The sulfinate group, in particular, is known for its ability to participate in nucleophilic substitution reactions, which is crucial for the synthesis of more complex molecules.

In recent years, Sodium 2-methyloxane-4-sulfinate has been explored for its potential applications in medicinal chemistry. Researchers have been particularly interested in its role as a building block for the synthesis of novel therapeutic agents. The compound's ability to undergo selective modifications allows chemists to design molecules with tailored biological activities. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anti-cancer properties.

The sulfinate moiety in Sodium 2-methyloxane-4-sulfinate also makes it a valuable tool in biochemical research. It has been used as a substrate in enzymatic studies to understand the mechanisms of various sulfotransferases. These enzymes are involved in the metabolism of numerous drugs and endogenous compounds, making their study crucial for understanding drug interactions and pharmacokinetics.

Recent advancements in synthetic methodologies have further enhanced the utility of Sodium 2-methyloxane-4-sulfinate. Researchers have developed efficient protocols for its preparation and functionalization, enabling the rapid synthesis of complex derivatives. This progress has opened new avenues for drug discovery and molecular engineering. For example, researchers have utilized this compound to develop novel inhibitors of bacterial enzymes, contributing to the fight against antibiotic-resistant strains.

The solubility profile of Sodium 2-methyloxane-4-sulfinate also makes it suitable for various pharmaceutical formulations. Its ability to dissolve in both polar and non-polar solvents allows for its incorporation into diverse drug delivery systems. This property is particularly important for developing formulations that require precise control over drug release profiles, such as sustained-release tablets or targeted nanoparticles.

In addition to its pharmaceutical applications, Sodium 2-methyloxane-4-sulfinate has shown potential in materials science. Its unique chemical structure and reactivity make it a candidate for developing new polymers and coatings with enhanced properties. For instance, researchers have explored its use in creating biodegradable polymers that could find applications in medical implants and sustainable packaging materials.

The environmental impact of using Sodium 2-methyloxane-4-sulfinate is also a topic of interest. Studies have been conducted to assess its biodegradability and toxicity profile. Preliminary findings suggest that the compound is relatively stable under normal conditions but can be degraded by microbial action under appropriate environmental conditions. This information is crucial for ensuring its safe use in industrial processes and pharmaceutical applications.

The future prospects of Sodium 2-methyloxane-4-sulfinate are promising, with ongoing research aimed at uncovering new applications and improving its synthetic routes. As our understanding of chemical biology continues to evolve, this compound is likely to play an increasingly important role in drug discovery and molecular medicine. The development of novel synthetic methods and the exploration of its biological activities will continue to drive innovation in this field.